Cas no 73345-01-4 (2H-1-Benzoxocin-2-one, 3,4,5,6-tetrahydro-)

• Product Name: 2H-1-Benzoxocin-2-one, 3,4,5,6-tetrahydro-
• CAS No: 73345-01-4
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 542621
• PubChem ID: 15170296
• Update Time: 2025-04-19

2H-1-Benzoxocin-2-one, 3,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzoxocin-2-one, 3,4,5,6-tetrahydro-
• 3,4,5,6-tetrahydro-1-benzoxocin-2-one
• 3,4,5,6-Tetrahydro-2H-1-benzoxocin-2-one
• benzoxocanone
• 73345-01-4
• DTXSID70569497

• Inchi： 1S/C11H12O2/c12-11-8-4-2-6-9-5-1-3-7-10(9)13-11/h1,3,5,7H,2,4,6,8H2
• InChI Key： KBAWMJSCMJPGMJ-UHFFFAOYSA-N
• SMILES： O1C(CCCCC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins Oxocins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins